N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: 2-thiophen-3-yl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C15H13N3OS2/c19-14(8-11-3-7-20-10-11)18-9-12-15(17-5-4-16-12)13-2-1-6-21-13/h1-7,10H,8-9H2,(H,18,19)
• InChI Key: JRGGYEVEPSVFMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC=CN=C2CNC(=O)CC3=CSC=C3
• Molecular Formula: C15H13N3OS2
• Molecular Weight: 315.4 g/mol

Description

N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2-(thiophen-3-yl)acetamide, also known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has shown promising results in preclinical studies and is currently being investigated for its clinical efficacy.

Scientific Research Applications

Synthesis and Characterization

• Novel pyrazole-acetamide derivatives and their Co(II) and Cu(II) coordination complexes have been synthesized, revealing significant antioxidant activity due to various hydrogen bonding interactions in their supramolecular architectures (Chkirate et al., 2019).
• A study on the synthesis of novel thiazole derivatives bearing the acetamide moiety demonstrated anti-inflammatory activity, highlighting the compound's role in the development of pharmacologically active agents (Sunder & Maleraju, 2013).

Antimicrobial and Antitumor Activities

• Thiazole derivatives incorporating pyrazole moieties have been synthesized and exhibited significant anti-bacterial and anti-fungal activities, showcasing the compound's potential in antimicrobial applications (Saravanan et al., 2010).
• Heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide were synthesized, showing high inhibitory effects in antiproliferative activity assays against various cancer cell lines, indicating the compound's utility in antitumor research (Shams et al., 2010).

Structural Studies

• The crystal structure and characterization of 2-Phenyl-N-(pyrazin-2-yl)acetamide were investigated, providing valuable data for understanding the molecular interactions and properties of related compounds (Nayak et al., 2014).